Cas no 2138354-46-6 (7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138354-46-6
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6419591
• PubChem ID: 165955887
• Update Time: 2025-07-09

7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• EN300-1075835
• 2138354-46-6
• 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C13H19NS/c1-9(2)13(11-3-4-11)12-10(5-7-14-13)6-8-15-12/h6,8-9,11,14H,3-5,7H2,1-2H3
• InChI Key： BWSHTGHXDOANLR-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)(C(C)C)C1CC1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Research Briefing on 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138354-46-6)

7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138354-46-6) is a novel thienopyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and isopropyl substituents, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential applications in drug discovery, focusing on its mechanism of action, synthetic pathways, and therapeutic efficacy.

The synthesis of 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine involves a multi-step process that includes cyclopropanation and thienopyridine ring formation. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits potent activity against specific enzyme targets, such as kinases and GPCRs, which are implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine acts as an allosteric modulator, offering a novel approach to target inhibition with reduced off-target effects. This property makes it a valuable candidate for further drug development.

Recent publications have highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate favorable bioavailability and metabolic stability, which are critical for its progression into clinical trials. Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, further elucidating its mechanism of action.

The therapeutic potential of 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine extends beyond its primary targets. Researchers are investigating its applications in neurodegenerative diseases and infectious diseases, where its unique chemical structure may offer advantages over existing therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and translation into clinical use.

In conclusion, 7-cyclopropyl-7-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138354-46-6) represents a promising scaffold in medicinal chemistry, with broad therapeutic potential. Ongoing research aims to further elucidate its biological activities, optimize its pharmacological properties, and explore its clinical applications. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective therapeutics.